3-(4-Prop-2-enoylpiperazin-1-yl)thiophene-2-carbonitrile

• IUPAC Name: 3-(4-prop-2-enoylpiperazin-1-yl)thiophene-2-carbonitrile
• InChI: InChI=1S/C12H13N3OS/c1-2-12(16)15-6-4-14(5-7-15)10-3-8-17-11(10)9-13/h2-3,8H,1,4-7H2
• InChI Key: UPVSOTSWEZOFIE-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)C2=C(SC=C2)C#N
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

“3-(4-Prop-2-enoylpiperazin-1-yl)thiophene-2-carbonitrile” is a chemical compound. It is a derivative of thiophene, a five-membered heterocycle that contains one sulfur atom. Thiophene derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

The molecular formula of “3-(4-Prop-2-enoylpiperazin-1-yl)thiophene-2-carbonitrile” is C12H13N3OS, and its molecular weight is 247.32.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. They have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene, the parent compound of “3-(4-Prop-2-enoylpiperazin-1-yl)thiophene-2-carbonitrile”, has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Mechanism of Action

Thiophene derivatives exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties. For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug.

Future Directions

Thiophene derivatives have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.